Cas no 899990-62-6 (N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899990-62-6
• MF: C₂₀H₁₆N₄O₅
• MW: 392.364844322205
• CID: 5493261
• Update Time: 2025-06-13

N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide
• N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C20H16N4O5/c1-13(25)14-2-6-16(7-3-14)21-19(26)12-23-20(27)11-10-18(22-23)15-4-8-17(9-5-15)24(28)29/h2-11H,12H2,1H3,(H,21,26)
• InChI Key： MCLHJQZADGXOND-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CN1N=C(C2=CC=C([N+]([O-])=O)C=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Professional Introduction to N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899990-62-6)

N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 899990-62-6, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. Its unique structural features, characterized by a pyridazine core and functionalized aromatic rings, make it a subject of intense study for its pharmacological properties and synthetic utility.

The molecular structure of N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of an acetyl group at the phenyl ring and a nitro group on the phenyl ring adjacent to the pyridazine core suggests potential interactions with biological targets. These groups are often involved in hydrogen bonding and hydrophobic interactions, which are critical for binding to enzymes and receptors in biological systems.

In recent years, there has been a growing interest in pyridazine derivatives due to their diverse biological activities. Pyridazines are heterocyclic compounds that exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is no exception and has been studied for its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetyl and nitro groups into the pyridazine framework is particularly challenging due to the sensitivity of these functional groups to various reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity of the final product.

The pharmacological evaluation of N-(4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits inhibitory activity against several enzymes and receptors implicated in various diseases. For instance, it has demonstrated potential as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a role in inflammation and pain.

4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide also makes it a valuable scaffold for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its pharmacological properties to develop more effective drugs. This flexibility is particularly important in drug discovery pipelines where lead optimization is essential for achieving desired therapeutic outcomes. 4-acetylphenyl)-2-3-(4-nitrophenyl)-6-oxo-1,6-dihydropyridazin-1-y acetamide (CAS No. 89999062) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research in this area continues to evolve, this compound is likely to play a crucial role in the development of novel therapeutic agents.